[4-(5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl)phenyl]acetic acid

• IUPAC Name: 2-[4-(5-oxo-1H-1,2,4-triazol-4-yl)phenyl]acetic acid
• InChI: InChI=1S/C10H9N3O3/c14-9(15)5-7-1-3-8(4-2-7)13-6-11-12-10(13)16/h1-4,6H,5H2,(H,12,16)(H,14,15)
• InChI Key: MBQITMHDHNJVQY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)O)N2C=NNC2=O
• Molecular Formula: C10H9N3O3
• Molecular Weight: 219.20 g/mol

Description

[4-(5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl)phenyl]acetic acid, also known as 4-ODTPA, is a synthetic compound that has been used in a variety of scientific research applications. It is a derivative of the naturally occurring amino acid tryptophan and has been found to have a wide range of biochemical and physiological effects.

Scientific Research Applications

[4-(5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl)phenyl]acetic acid has been used in a variety of scientific research applications. It has been used as a biochemical tool to study the mechanism of action of various enzymes and proteins. It has also been used to study the effects of drugs on the nervous system, as well as to study the effects of environmental toxins on the body. Additionally, [4-(5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl)phenyl]acetic acid has been used as a fluorescent dye to label and track molecules in live cells.

Mechanism of Action

The mechanism of action of [4-(5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl)phenyl]acetic acid is not fully understood, but it is thought to act as an agonist at various receptors in the body. It is believed to activate certain receptors, which in turn triggers a cascade of biochemical reactions. The exact mechanism of action is still being studied, but it is believed to involve the activation of various enzymes, proteins, and other molecules in the body.
Biochemical and Physiological Effects
[4-(5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl)phenyl]acetic acid has been found to have a wide range of biochemical and physiological effects. It has been found to increase the activity of certain enzymes and proteins, as well as to inhibit the activity of certain enzymes and proteins. It has also been found to affect the levels of various neurotransmitters in the body, and to modulate the activity of certain receptors. Additionally, [4-(5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl)phenyl]acetic acid has been found to have anti-inflammatory, antioxidant, and anti-cancer effects.

Advantages and Limitations for Lab Experiments

[4-(5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl)phenyl]acetic acid has several advantages for use in laboratory experiments. It is relatively easy to synthesize, has a high degree of specificity for certain receptors, and is relatively stable in solution. Additionally, it is relatively non-toxic and has low levels of bioaccumulation. However, there are several limitations to using [4-(5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl)phenyl]acetic acid in laboratory experiments. It is not very soluble in water, and it is not very stable in acidic or basic solutions. Additionally, it can be difficult to obtain in large quantities.

Future Directions

There are many potential future directions for the use of [4-(5-oxo-1,5-dihydro-4H-1,2,4-triazol-4-yl)phenyl]acetic acid in scientific research. It could be used to further study the mechanism of action of various enzymes and proteins, as well as to study the effects of drugs on the nervous system and the effects of environmental toxins on the body. Additionally, it could be used to develop new fluorescent dyes to label and track molecules in live cells. Finally, it could be used to develop new drugs and therapies to treat various diseases and disorders.